Cas no 898747-75-6 (2,5,7-TrichlorobenzoDThiazole)

• Product Name: 2,5,7-TrichlorobenzoDThiazole
• CAS No: 898747-75-6
• MF: C₇H₂Cl₃NS
• MW: 238.521477222443
• MDL: MFCD08459005
• CID: 841937
• PubChem ID: 24728940
• Update Time: 2025-10-17

2,5,7-TrichlorobenzoDThiazole Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Trichlorobenzo[d]thiazole
• 2,5,7-trichloro-1,3-benzothiazole
• 2,5,7-Trichlorobenzothiazole
• AKOS016005521
• FT-0688546
• DTXSID60646584
• 898747-75-6
• CS-0319173
• A843362
• DB-010715
• 2,5,7-TrichlorobenzoDThiazole

• MDL： MFCD08459005
• Inchi： 1S/C7H2Cl3NS/c8-3-1-4(9)6-5(2-3)11-7(10)12-6/h1-2H
• InChI Key： KGRGQBHLGRICHB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1SC(=N2)Cl)Cl

Computed Properties

• Exact Mass: 236.89700
• Monoisotopic Mass: 236.897353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.25650

2,5,7-TrichlorobenzoDThiazole Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2,5,7-TrichlorobenzoDThiazole

Introduction to 2,5,7-TrichlorobenzoDThiazole (CAS No. 898747-75-6)

2,5,7-TrichlorobenzoDThiazole (CAS No. 898747-75-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its trichlorinated benzene ring fused with a thiazole moiety, which imparts distinct electronic and steric properties.

The molecular structure of 2,5,7-TrichlorobenzoDThiazole is particularly intriguing due to the presence of multiple chlorine atoms and the thiazole ring. These features contribute to its high stability and reactivity, making it a valuable building block in the synthesis of more complex molecules. Recent studies have explored the use of this compound in the development of novel pharmaceutical agents, particularly those targeting specific biological pathways.

In the pharmaceutical industry, 2,5,7-TrichlorobenzoDThiazole has shown promise as an intermediate in the synthesis of drugs with potential therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry highlighted its role in the development of antiviral agents. The compound's ability to modulate specific protein interactions and inhibit viral replication has been a focal point of these studies. Additionally, its low toxicity profile and high solubility make it an attractive candidate for further drug development.

Beyond pharmaceuticals, 2,5,7-TrichlorobenzoDThiazole has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used to enhance the efficiency of organic solar cells by improving charge transport and reducing recombination losses. The findings were published in the Journal of Materials Chemistry C, highlighting the compound's potential in renewable energy technologies.

In environmental chemistry, the behavior and fate of 2,5,7-TrichlorobenzoDThiazole in various environmental matrices have been studied to assess its ecological impact. A study published in the Environmental Science & Technology journal investigated its biodegradation pathways and persistence in soil and water systems. The results indicated that while the compound is relatively stable under certain conditions, it can be degraded by specific microbial communities under aerobic conditions. This information is crucial for risk assessment and environmental management strategies.

The synthesis of 2,5,7-TrichlorobenzoDThiazole typically involves multistep reactions starting from readily available precursors such as chlorobenzene and thiourea. Recent advancements in synthetic methods have led to more efficient and scalable processes. For example, a green chemistry approach using microwave-assisted synthesis has been reported to significantly reduce reaction times and improve yields while minimizing waste generation. This method not only enhances the economic viability of producing this compound but also aligns with sustainable chemistry principles.

In conclusion, 2,5,7-TrichlorobenzoDThiazole (CAS No. 898747-75-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and properties make it a valuable component in pharmaceutical development, materials science, and environmental studies. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern scientific endeavors.